4-(2,6-dimethylphenyl)azetidin-2-one
Overview
Description
“4-(2,6-dimethylphenyl)azetidin-2-one” is a chemical compound with the molecular formula C19H21NO . It is also known by other names such as “4-(1-Azetidinylmethyl)phenylmethanone” and "4’-AZETIDIN-1-YLMETHYL-2,6-DIMETHYLBENZOPHENONE" .
Synthesis Analysis
The synthesis of azetidin-2-one derivatives has been explored in various studies . One method involves the synthesis of 2-amino 1,3,4 oxadiazole/thiadiazole conjugates by mixing semi/thio carbazides and sodium acetate with water and stirring well, followed by adding aldehydes in methanol at room temperature . Acetate (glacial) is used as the catalyst to produce Schiff’s bases (intermediates) by treating substituted aldehydes with 2-amino 1,3,4 oxadiazole/thiadiazole .Molecular Structure Analysis
The molecular structure of “4-(2,6-dimethylphenyl)azetidin-2-one” is characterized by a 2-azetidinone (commonly known as β-lactam) ring system . The lactam and 3,4,5-trimethoxyphenyl rings are approximately co-planar and the orientation of the lactam and the 4-methoxyphenyl substituent is approximately orthogonal .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2,6-dimethylphenyl)azetidin-2-one involves the reaction of 2,6-dimethylphenylacetic acid with phosgene to form 2,6-dimethylphenylglyoxylic acid chloride, which is then reacted with ethylenediamine to form the desired product.", "Starting Materials": [ "2,6-dimethylphenylacetic acid", "Phosgene", "Ethylenediamine" ], "Reaction": [ "Step 1: 2,6-dimethylphenylacetic acid is reacted with phosgene in the presence of a catalyst such as triethylamine to form 2,6-dimethylphenylglyoxylic acid chloride.", "Step 2: 2,6-dimethylphenylglyoxylic acid chloride is then reacted with ethylenediamine in the presence of a base such as sodium hydroxide to form 4-(2,6-dimethylphenyl)azetidin-2-one.", "Step 3: The product is then purified through recrystallization or column chromatography." ] } | |
CAS RN |
1546339-50-7 |
Molecular Formula |
C11H13NO |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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